Cas no 1803882-91-8 (Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate)

• Product Name: Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate
• CAS No: 1803882-91-8
• MF: C₁₃H₁₄Br₂O₃
• MW: 378.05646276474
• CID: 4972223
• Update Time: 2025-10-29

Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate

• Inchi： 1S/C13H14Br2O3/c1-2-18-13(17)8-9-3-4-11(15)10(7-9)12(16)5-6-14/h3-4,7H,2,5-6,8H2,1H3
• InChI Key： ZDASQGWGOHBTOE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(CCBr)=O)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 294
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate

Research Brief on Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate (CAS: 1803882-91-8) in Chemical Biology and Pharmaceutical Applications

Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate (CAS: 1803882-91-8) is a brominated phenylacetate derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile synthetic intermediate and bioactive scaffold. This compound features two strategically positioned bromine atoms, which enhance its reactivity in cross-coupling reactions and make it a valuable building block for the synthesis of more complex molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The bromine substituents facilitated efficient Suzuki-Miyaura cross-coupling reactions, enabling the rapid diversification of the core structure. The resulting compounds exhibited promising activity against BTK, a key target in autoimmune diseases and B-cell malignancies. This highlights the compound's potential in streamlining the discovery of kinase-targeted therapeutics.

Another significant application of this compound was reported in a 2024 Bioorganic & Medicinal Chemistry Letters paper, where it served as a key intermediate in the synthesis of prostaglandin EP4 receptor antagonists. The researchers leveraged the reactivity of the bromopropanoyl moiety to introduce diverse pharmacophores, leading to compounds with high affinity for the EP4 receptor. These antagonists showed potential for treating chronic inflammatory conditions and cancer, underscoring the versatility of Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate in medicinal chemistry campaigns.

Beyond its synthetic utility, computational studies have shed light on the molecular properties of Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate. Density functional theory (DFT) calculations revealed that the compound adopts a planar conformation, which may contribute to its effective interactions with biological targets. Additionally, its moderate lipophilicity (clogP ~2.8) suggests favorable membrane permeability, making it a suitable candidate for further optimization in drug development programs.

Recent advances in synthetic methodology have also improved access to this compound. A 2023 Organic Process Research & Development publication described a scalable, cost-effective route to Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate using continuous flow chemistry. This approach achieved an 85% yield while reducing hazardous waste generation, addressing both economic and environmental concerns in pharmaceutical manufacturing.

Looking forward, Ethyl 4-bromo-3-(3-bromopropanoyl)phenylacetate continues to attract interest as a multifunctional building block. Its unique combination of reactivity and potential bioactivity positions it as a valuable tool for researchers exploring new chemical space in drug discovery. Future studies may focus on expanding its applications in targeted protein degradation or as a fragment in fragment-based drug design, further solidifying its role in modern medicinal chemistry.